Cas no 635-10-9 (Tetramethyl Pyromellitate)

• Product Name: Tetramethyl Pyromellitate
• CAS No: 635-10-9
• MF: C₁₄H₁₄O₈
• MW: 310.256165027618
• MDL: MFCD00014903
• CID: 82869
• PubChem ID: 69455
• Update Time: 2025-04-18

Tetramethyl Pyromellitate Chemical and Physical Properties

Names and Identifiers

• Tetramethyl 1,2,4,5-Benzenetetracarboxylate
• Tetramethyl pyromellitate
• Pyromellitic acid tetramethyl ester~Tetramethyl benzene-1,2,4,5-tetracarboxylate
• tetramethyl benzene-1,2,4,5-tetracarboxylate
• 1,2,4,5,-tetracarbomethoxybenzene
• 1,2,4,5-Benzenetetracarboxylic acid,tetramethyl ester
• 1,2,4,5-tetramethoxycarbonylbenzene
• Pyromellitic acid tetramethyl ester
• tetramethyl-1,2,4,5-benzene tetracarboxylate
• 635-10-9
• TimTec1_000822
• E79087
• CS-0145251
• DTXSID50212898
• Tetramethyl 1,4,5-benzenetetracarboxylate
• FT-0676076
• AG5F4XJK7L
• NSC4188
• NSC 4188
• AKOS004903721
• AS-58624
• HMS1536F08
• NS00035482
• 1,4,5-Benzenetetracarboxylic acid, tetramethyl ester
• QVEIFJBUBJUUMB-UHFFFAOYSA-N
• UNII-AG5F4XJK7L
• AI3-06467
• 1,2,4,5-tetramethyl benzene-1,2,4,5-tetracarboxylate
• NSC-4188
• MFCD00014903
• EINECS 211-226-6
• 1,2,4,5-Benzenetetracarboxylic acid, tetramethyl ester
• SCHEMBL829753
• DTXCID80135389
• DB-257070
• TETRAMETHYLPYROMELLITATE
• Tetramethyl Pyromellitate

• MDL： MFCD00014903
• Inchi： 1S/C14H14O8/c1-19-11(15)7-5-9(13(17)21-3)10(14(18)22-4)6-8(7)12(16)20-2/h5-6H,1-4H3
• InChI Key： QVEIFJBUBJUUMB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C(C(=O)OC)=CC=1C(=O)OC)=O
• BRN： 2226326

Computed Properties

• Exact Mass: 310.06900
• Monoisotopic Mass: 310.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.4258 (rough estimate)
• Melting Point: 143-144°C
• Boiling Point: 410.43°C (rough estimate)
• Flash Point: 161.5°C
• Refractive Index: 1.5500 (estimate)
• PSA: 105.20000
• LogP: 0.83300
• Solubility: Not determined
• Merck: 14,8004
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tetramethyl Pyromellitate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26-S37/39
• RTECS：UT7140900
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives